Cas no 1807359-71-2 (4-(2-Chloropropanoyl)-3-methylcinnamic acid)
4-(2-Chloropropanoyl)-3-methylcinnamic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Chloropropanoyl)-3-methylcinnamic acid
-
- Inchi: 1S/C13H13ClO3/c1-8-7-10(4-6-12(15)16)3-5-11(8)13(17)9(2)14/h3-7,9H,1-2H3,(H,15,16)/b6-4+
- InChI Key: CNPAUNNWKUQAQX-GQCTYLIASA-N
- SMILES: ClC(C)C(C1C=CC(/C=C/C(=O)O)=CC=1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 325
- XLogP3: 2.9
- Topological Polar Surface Area: 54.4
4-(2-Chloropropanoyl)-3-methylcinnamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010008252-250mg |
4-(2-Chloropropanoyl)-3-methylcinnamic acid |
1807359-71-2 | 97% | 250mg |
$480.00 | 2023-09-02 | |
| Alichem | A010008252-500mg |
4-(2-Chloropropanoyl)-3-methylcinnamic acid |
1807359-71-2 | 97% | 500mg |
$863.90 | 2023-09-02 | |
| Alichem | A010008252-1g |
4-(2-Chloropropanoyl)-3-methylcinnamic acid |
1807359-71-2 | 97% | 1g |
$1579.40 | 2023-09-02 |
4-(2-Chloropropanoyl)-3-methylcinnamic acid Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 4-(2-Chloropropanoyl)-3-methylcinnamic acid
Professional Introduction to 4-(2-Chloropropanoyl)-3-methylcinnamic Acid (CAS No. 1807359-71-2)
4-(2-Chloropropanoyl)-3-methylcinnamic acid, with the chemical identifier CAS No. 1807359-71-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both a chlorinated propanoyl group and a methyl-substituted cinnamic acid moiety imparts distinct reactivity and functional versatility, which are highly advantageous in synthetic chemistry and drug design.
The molecular structure of 4-(2-Chloropropanoyl)-3-methylcinnamic acid consists of a benzene ring substituted at the third position with a methyl group, and at the fourth position with a (2-chloropropanoyl) group. This arrangement creates a bifunctional platform that can be further modified through various chemical transformations. The chloro-substituent on the propanoyl chain enhances electrophilicity, making it susceptible to nucleophilic attack, while the methylcinnamic acid backbone offers opportunities for esterification, amidation, and other functional group interconversions. Such structural features are particularly relevant in medicinal chemistry, where tailored molecular architectures are essential for achieving desired pharmacokinetic and pharmacodynamic profiles.
In recent years, there has been growing interest in exploring the potential of 4-(2-Chloropropanoyl)-3-methylcinnamic acid as a building block in the synthesis of bioactive molecules. Its incorporation into drug candidates has shown promise in several therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. For instance, studies have demonstrated that derivatives of this compound can modulate key biological pathways by interacting with specific enzymes or receptors. The ability to fine-tune its structure allows researchers to optimize potency, selectivity, and metabolic stability, which are critical factors in drug development.
One of the most compelling aspects of 4-(2-Chloropropanoyl)-3-methylcinnamic acid is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its reactive sites to develop novel scaffolds that exhibit enhanced binding affinity to target proteins. For example, modifications at the chloro-substituted position have been explored to introduce heterocyclic rings or other functional groups that can improve solubility and bioavailability. Additionally, the methylcinnamic acid moiety has been utilized to create ester or amide linkages, which are common motifs in drug molecules due to their stability and bioactivity.
The pharmaceutical industry has also shown interest in this compound for its potential as an intermediate in large-scale synthesis. Its structural complexity allows for diverse synthetic strategies, including Friedel-Crafts acylations, nucleophilic substitutions, and cross-coupling reactions. These methodologies enable the production of structurally diverse derivatives with tailored properties, making it a versatile tool for medicinal chemists. Furthermore, advancements in green chemistry have prompted investigations into more sustainable synthetic routes for 4-(2-Chloropropanoyl)-3-methylcinnamic acid, emphasizing catalytic processes and solvent-free reactions to minimize environmental impact.
In academic research, 4-(2-Chloropropanoyl)-3-methylcinnamic acid has been employed in studies aimed at understanding molecular interactions at the atomic level. Computational chemistry techniques have been particularly valuable in predicting how this compound binds to biological targets such as kinases or proteases. These insights have informed experimental designs and led to the discovery of new lead compounds with improved therapeutic profiles. The integration of experimental data with computational modeling has become increasingly important in modern drug discovery pipelines, and compounds like this serve as excellent models for studying structure-activity relationships.
The synthesis of derivatives from CAS No. 1807359-71-2 has also contributed to our understanding of reaction mechanisms and synthetic methodologies. Researchers have investigated how different substituents affect reactivity under various conditions, providing valuable insights into optimizing synthetic pathways. For example, studies on regioselectivity during functionalization have highlighted the importance of electronic effects and steric hindrance in determining reaction outcomes. Such knowledge is crucial for developing efficient synthetic strategies that minimize unwanted side products and maximize yield.
The versatility of 4-(2-Chloropropanoyl)-3-methylcinnamic acid extends beyond pharmaceutical applications; it has also found utility in materials science and agrochemical research. Its ability to undergo selective modifications allows for the creation of polymers with specific properties or agrochemicals designed to interact with biological systems more effectively. The compound's dual functionality makes it an attractive candidate for designing molecules that can perform multiple roles simultaneously—a concept known as multifunctionalism—which is gaining traction as an innovative approach to addressing complex challenges in science and industry.
In conclusion, 4-(2-Chloropropanoyl)-3-methylcinnamic acid (CAS No. 1807359-71-2) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features provide a rich foundation for synthetic exploration and medicinal chemistry innovation. As research continues to uncover new possibilities for this molecule, it is likely to remain a cornerstone in the development of next-generation therapeutics and functional materials. The ongoing efforts to optimize its synthesis and application underscore its significance as both a scientific curiosity and a practical tool for advancing knowledge and technology.
1807359-71-2 (4-(2-Chloropropanoyl)-3-methylcinnamic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)